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Compound of Interest

Compound Name: N-Chloroacetanilide

Cat. No.: B1580650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of N-Chloroacetanilide. The information is compiled from safety data sheets to ensure

the well-being of laboratory personnel and to maintain the integrity of the chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
N-Chloroacetanilide is a chemical that may cause skin, eye, and respiratory irritation.[1][2][3]

The toxicological properties of this material have not been fully investigated.[1] Therefore, strict

adherence to safety protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Source

Eye Protection

Appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1]

[1][2][4]

Hand Protection

Wear appropriate protective

gloves to prevent skin

exposure.

[1][5]

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure. A lab coat is

recommended.[1][5]

[1][5][6]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

dust respirator should be used

if user operations generate

dust.[1][5]

[1][5]

Engineering Controls
Proper engineering controls are crucial for minimizing exposure to N-Chloroacetanilide.

Ventilation: Use only in a well-ventilated area.[1][3] Facilities storing or utilizing this material

should use process enclosures, local exhaust ventilation, or other engineering controls to

keep airborne levels below recommended exposure limits.[5]

Eyewash and Safety Shower: Facilities storing or utilizing this material should be equipped

with an eyewash facility and a safety shower.[1]
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Safe Handling Protocols
Adherence to the following handling procedures is essential to prevent accidental exposure

and contamination.

Protocol 1: General Handling

Wash hands thoroughly after handling.[1]

Remove contaminated clothing and wash it before reuse.[1][3]

Minimize dust generation and accumulation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Keep the container tightly closed when not in use.[1][3]

Avoid ingestion and inhalation.[1]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

Protocol 2: Accidental Release Measures

Small Spill: Use appropriate tools to put the spilled solid in a convenient waste disposal

container. Finish cleaning by spreading water on the contaminated surface and dispose of

according to local and regional authority requirements.

Large Spill: Use a shovel to put the material into a convenient waste disposal container.

Finish cleaning by spreading water on the contaminated surface and allow it to evacuate

through the sanitary system.[5] In the case of a large spill, a self-contained breathing

apparatus should be used to avoid inhalation of the product.[5]

General: Vacuum or sweep up material and place it into a suitable disposal container.[1]

Clean up spills immediately, observing precautions in the Protective Equipment section.[1]

Avoid generating dusty conditions and provide ventilation.[1]

First Aid Measures
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Immediate and appropriate first aid is critical in the event of exposure.

Table 2: First Aid Procedures

Exposure Route Procedure Source

Eyes

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Get medical

aid.[1]

[1]

Skin

Get medical aid. Flush skin

with plenty of water for at least

15 minutes while removing

contaminated clothing and

shoes. Wash clothing before

reuse.[1]

[1]

Ingestion

Never give anything by mouth

to an unconscious person. Get

medical aid. Do NOT induce

vomiting. If conscious and

alert, rinse mouth and drink 2-4

cupfuls of milk or water.[1]

[1]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.[1][3]

[1][3]

Storage Procedures
Proper storage of N-Chloroacetanilide is vital for maintaining its stability and preventing

hazardous reactions.

Table 3: Storage Conditions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/94895.pdf
https://pim-resources.coleparmer.com/sds/94895.pdf
https://pim-resources.coleparmer.com/sds/94895.pdf
https://pim-resources.coleparmer.com/sds/94895.pdf
https://pim-resources.coleparmer.com/sds/94895.pdf
https://pim-resources.coleparmer.com/sds/94895.pdf
https://pim-resources.coleparmer.com/sds/94895.pdf
https://www.echemi.com/sds/4-chloroacetanilide-pid_Seven43089.html
https://pim-resources.coleparmer.com/sds/94895.pdf
https://www.echemi.com/sds/4-chloroacetanilide-pid_Seven43089.html
https://www.benchchem.com/product/b1580650?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Requirement Source

Container
Store in a tightly closed

container.[1][3][5]
[1][3][5]

Location
Store in a cool, dry, well-

ventilated area.[1][3][5]
[1][3][5]

Incompatible Substances

Away from incompatible

substances, such as oxidizing

agents.[1][5]

[1][5]

Other Conditions

Keep away from heat and

sources of ignition.[5] Protect

from moisture.

[5]

Logical Workflows
Diagram 1: Safe Handling Workflow

Preparation Handling Post-Handling
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Caption: Workflow for the safe handling of N-Chloroacetanilide.

Diagram 2: Safe Storage Logical Relationships
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Storage Requirements

Conditions Container Avoid

Safe Storage of
N-Chloroacetanilide
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Caption: Key relationships for the safe storage of N-Chloroacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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